3,4-dihydro-1(2H)-quinolinyl(imidazo[1,2-a]pyridin-2-yl)methanone

• IUPAC Name: 3,4-dihydro-2H-quinolin-1-yl(imidazo[1,2-a]pyridin-2-yl)methanone
• InChI: InChI=1S/C17H15N3O/c21-17(14-12-19-10-4-3-9-16(19)18-14)20-11-5-7-13-6-1-2-8-15(13)20/h1-4,6,8-10,12H,5,7,11H2
• InChI Key: SRPHSKVZDNWGCO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)C(=O)C3=CN4C=CC=CC4=N3
• Molecular Formula: C17H15N3O
• Molecular Weight: 277.32 g/mol

Description

3,4-dihydro-1(2H)-quinolinyl(imidazo[1,2-a]pyridin-2-yl)methanone is a complex organic compound, notable for its unique structural features. It contains both a quinoline and an imidazo[1,2-a]pyridine moiety, making it a subject of interest in the fields of medicinal chemistry and organic synthesis.

Preparation Methods

Synthetic routes and reaction conditions: This compound can be synthesized via a multi-step organic synthesis process. Initially, the quinoline and imidazo[1,2-a]pyridine cores are constructed separately. These cores are then linked together through various chemical reactions, including condensation and cyclization reactions. The reaction conditions often involve the use of solvents like dimethylformamide (DMF) and catalysts such as palladium on carbon (Pd/C).

Industrial production methods: For large-scale production, the synthesis route is optimized to increase yield and reduce costs. Continuous flow reactors and green chemistry principles may be employed to enhance the sustainability and efficiency of the synthesis process.

Chemical Reactions Analysis

Types of reactions it undergoes:

• Oxidation: The compound can undergo oxidative transformations at specific positions on the quinoline or imidazo[1,2-a]pyridine rings.

• Reduction: Reduction reactions can modify the functional groups attached to the rings, such as converting carbonyl groups to alcohols.

• Substitution: Various nucleophilic or electrophilic substitution reactions can be performed on the aromatic rings, leading to a wide range of derivatives.

Common reagents and conditions used in these reactions: Oxidizing agents like potassium permanganate or Jones reagent, reducing agents like sodium borohydride or lithium aluminum hydride, and catalysts like palladium or platinum are commonly employed.

Major products formed from these reactions: The reactions typically yield a diverse array of products, including hydroxylated, reduced, or substituted derivatives of the original compound. These products can exhibit varying degrees of biological activity and chemical stability.

Scientific Research Applications

Chemistry: The compound is a valuable intermediate in organic synthesis, used to construct more complex molecules and study reaction mechanisms.

Biology: In biological research, derivatives of this compound have been explored for their potential as enzyme inhibitors or modulators of biological pathways.

Medicine: This compound and its derivatives have shown promise in preclinical studies as potential therapeutic agents for treating diseases such as cancer, bacterial infections, and neurological disorders.

Industry: In industrial applications, the compound can be used in the development of new materials, agrochemicals, and pharmaceuticals.

Mechanism of Action

The compound exerts its effects primarily by interacting with specific molecular targets within biological systems. These targets may include enzymes, receptors, or other proteins involved in critical cellular processes. The binding of the compound to these targets can modulate their activity, leading to various biological outcomes. Detailed studies on the molecular pathways involved help elucidate the precise mechanism of action.

Comparison with Similar Compounds

• 3,4-dihydroquinolin-2(1H)-one

• Imidazo[1,2-a]pyridine

• 1-phenyl-3-(quinolin-4-yl)urea

• 2-(quinolin-4-yl)acetonitrile